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Compound of Interest

(R)-(+)-3-Benzyloxy-2-(Boc-
Compound Name:
amino)-1-propanol

Cat. No.: B183359

An In-depth Technical Guide on the Molecular Weight of (R)-(+)-3-Benzyloxy-2-(Boc-
amino)-1-propanol

For researchers, scientists, and drug development professionals, precise molecular data is
paramount. This document provides a detailed breakdown of the molecular weight for the chiral
compound (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol.

Chemical Identity

(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol, a common intermediate in organic synthesis,
is identified by the following:

e CAS Number: 127559-33-5[1][2][3]
e Molecular Formula: C1sH23NO4[3][4]

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The elemental composition of (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol is broken down
in the table below.
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Atomic Weight  Total Weight (

Element Symbol Count
(g/mol) g/mol )
Carbon C 15 12.011[5][6][7] 180.165
Hydrogen H 23 1.008[8][9][10] 23.184
_ 14.007[11][12]
Nitrogen N 1 14.007
[13]
15.999[14][15]
Oxygen (0] 4 63.996
[16]
Total 281.352

The calculated molecular weight is 281.352 g/mol . This value is consistent with commercially
available product data, which lists the molecular weight as 281.35 g/mol [1][2][3].

Visualization of Elemental Composition

The following diagram illustrates the relationship between the constituent elements and the
final molecular formula of the compound.

Carbon (C) Hydrogen (H) Nitrogen (N)
15 atoms 23 atoms 1 atom

Oxygen (O)
4 atoms

Molecular Formula
C15H23NOa4

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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